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Compound of Interest

Compound Name: sec-Octadecylnaphthalene

Cat. No.: B15177776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sec-octadecylnaphthalene, a

long-chain alkylated polycyclic aromatic hydrocarbon. This document consolidates available

data on its chemical identity, physicochemical properties, and potential biological interactions,

offering a valuable resource for its application in research and development.

Chemical Identification and Properties
sec-Octadecylnaphthalene, identified by the CAS number 94247-61-7, is chemically known

by its IUPAC name, 1-octadecan-2-ylnaphthalene. Its molecular formula is C₂₈H₄₄, with a

molecular weight of 380.6 g/mol .

Physicochemical Data Summary
While specific experimental data for sec-octadecylnaphthalene is limited in publicly

accessible literature, general trends for alkylnaphthalenes suggest that increasing the length of

the alkyl chain influences several key properties. Aqueous solubility and vapor pressure are

expected to decrease with a longer alkyl chain, while the octanol-water partition coefficient (log

Kₒw), a measure of lipophilicity, is expected to increase.
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Property
Data for Related
Alkylnaphthalenes

Predicted Trend for sec-
Octadecylnaphthalene

Aqueous Solubility

Decreases with increasing

number of methyl groups on

naphthalene.

Expected to have very low

aqueous solubility.

Vapor Pressure

Decreases with increasing

number of methyl groups on

naphthalene.

Expected to have a very low

vapor pressure.

Octanol-Water Partition

Coefficient (log Kₒw)

Increases with the number of

methyl groups on naphthalene.

Expected to have a high log

Kₒw, indicating high

lipophilicity.

Synthesis of sec-Octadecylnaphthalene
The primary synthetic route to sec-octadecylnaphthalene is the Friedel-Crafts alkylation of

naphthalene. This electrophilic aromatic substitution reaction involves the reaction of

naphthalene with a suitable octadecyl halide, such as 2-bromooctadecane, in the presence of a

Lewis acid catalyst.

Detailed Experimental Protocol (Proposed)
The following is a proposed experimental protocol for the synthesis of 1-octadecan-2-

ylnaphthalene based on established Friedel-Crafts alkylation procedures for long-chain alkyl

halides.

Materials:

Naphthalene

2-Bromooctadecane

Anhydrous Aluminum Chloride (AlCl₃)

Anhydrous Dichloromethane (CH₂Cl₂)

Hydrochloric Acid (HCl), 2M solution
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Saturated Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Magnesium Sulfate (MgSO₄)

Hexane

Silica Gel for column chromatography

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under a nitrogen atmosphere, dissolve naphthalene

(1.0 equivalent) in anhydrous dichloromethane.

Cool the solution to 0°C in an ice bath.

Carefully add anhydrous aluminum chloride (1.1 equivalents) to the stirred solution.

Add 2-bromooctadecane (1.0 equivalent) dropwise from the dropping funnel over a period of

30 minutes, maintaining the temperature at 0°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Upon completion, quench the reaction by slowly pouring the mixture into a beaker containing

crushed ice and 2M hydrochloric acid.

Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers and wash successively with 2M HCl, water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel, eluting with hexane, to

yield pure 1-octadecan-2-ylnaphthalene.
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Characterization: The structure of the purified product should be confirmed by spectroscopic

methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Experimental Workflow Diagram
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Synthesis and Purification of sec-Octadecylnaphthalene
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Caption: A flowchart illustrating the key stages in the synthesis and purification of sec-
octadecylnaphthalene.

Potential Biological Interactions
Specific studies on the biological activity of sec-octadecylnaphthalene are not readily

available. However, based on the known behavior of other long-chain alkylated aromatic

compounds, some potential interactions can be inferred.

The high lipophilicity of sec-octadecylnaphthalene suggests it is likely to interact with cellular

membranes. This interaction could potentially alter membrane fluidity and affect the function of

membrane-bound proteins.

Furthermore, many lipophilic molecules are known to act as ligands for nuclear receptors,

which are a class of proteins that regulate gene expression. These receptors play crucial roles

in metabolism, development, and homeostasis. It is conceivable that sec-
octadecylnaphthalene could interact with certain nuclear receptors, thereby influencing

cellular signaling pathways. However, this remains a hypothesis that requires experimental

validation.

Logical Relationship Diagram
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Hypothesized Biological Interactions of sec-Octadecylnaphthalene
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Caption: A diagram illustrating the potential logical flow of biological interactions for sec-
octadecylnaphthalene.

Conclusion
sec-Octadecylnaphthalene is a long-chain alkylated naphthalene with a defined chemical

identity. While specific experimental data on its physicochemical properties and biological

activities are scarce, this guide provides a foundational understanding based on established

chemical principles and the behavior of related compounds. The proposed synthetic protocol

offers a starting point for its preparation, and the hypothesized biological interactions highlight

areas for future research. Further investigation is warranted to fully elucidate the properties and

potential applications of this molecule in various scientific and industrial fields.
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PDF]. Available at: [https://www.benchchem.com/product/b15177776#cas-number-and-
iupac-name-for-sec-octadecylnaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15177776#cas-number-and-iupac-name-for-sec-octadecylnaphthalene
https://www.benchchem.com/product/b15177776#cas-number-and-iupac-name-for-sec-octadecylnaphthalene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15177776?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

